BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Solvent Landscape: A Technical
Guide to Methyl Propionate Solubility

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl propionate (CH3zCH2COOCHSs), a colorless liquid with a characteristic fruity, rum-like
odor, is a versatile ester with significant applications across various industries. It serves as a
solvent for cellulose nitrate and lacquers, a raw material in the synthesis of polymers like
methyl methacrylate, and as a flavoring and fragrance agent.[1][2][3] In the realm of
pharmaceutical and chemical research, a thorough understanding of its solubility in a wide
array of organic solvents is paramount for process design, formulation development, and
reaction optimization.

This in-depth technical guide provides a comprehensive overview of the solubility of methyl
propionate in various organic solvents. It presents available quantitative data in a structured
format, outlines detailed experimental protocols for solubility determination, and utilizes
visualizations to illustrate key concepts and workflows, thereby serving as an essential
resource for professionals in the field.

Quantitative Solubility Data

The solubility of methyl propionate is a critical parameter for its application as a solvent and a
reactant. While qualitatively described as miscible with many common organic solvents, precise
guantitative data is essential for accurate process modeling and formulation.[4][5] The following
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tables summarize the available quantitative and qualitative solubility data for methyl
propionate in a range of organic solvents.

Table 1: Solubility of Methyl Propionate in Water

Temperature (°C) Solubility ( g/100 mL) Reference
20 5 2]
25 6.24 [5]

Table 2: Qualitative and Quantitative Solubility of Methyl Propionate in Various Organic

Solvents
Solvent Class Solvent Solubility Reference
Alcohols Methanol Miscible [6]
Ethanol Miscible
Propanol Miscible [7]
Butanol Miscible [7]
Ketones Acetone Soluble [5]
Ethers Diethyl Ether Miscible [8]
Hydrocarbons General Miscible
Hydrocarbons

It is important to note that for many organic solvents, methyl propionate is described as
"miscible," indicating that it can be mixed in all proportions to form a homogeneous solution.[3]

[4]

Factors Influencing Solubility

The solubility of methyl propionate is governed by the principle of "like dissolves like." Its
molecular structure, containing both a polar ester group and nonpolar alkyl chains, allows for
varying degrees of interaction with different types of solvents.
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Factors Influencing Methyl Propionate Solubility
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Caption: Key factors influencing the solubility of methyl propionate.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reliable process development. Several
experimental methods can be employed to quantify the solubility of a liquid in another liquid.
The choice of method often depends on the required precision, the nature of the solvent
system, and the available analytical instrumentation.

General Workflow for Liquid-Liquid Solubility
Determination
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The following diagram illustrates a generalized workflow for determining the mutual solubility of
two liquids.

General Workflow for Liquid-Liquid Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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